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Compound of Interest

Compound Name: (Phenylsulfonimidoyl)benzene

Cat. No.: B183011 Get Quote

This technical guide provides a comprehensive overview of (Phenylsulfonimidoyl)benzene,

also known by its more common synonym S,S-Diphenylsulfilimine. The content is tailored for

researchers, scientists, and drug development professionals, offering a detailed look into its

nomenclature, chemical properties, synthesis, and reactivity. While information on the direct

biological activity and signaling pathways of the parent compound is limited in publicly available

literature, this guide summarizes the known chemical data and provides context for its potential

applications based on related compounds.

Nomenclature and CAS Number
The nomenclature of (Phenylsulfonimidoyl)benzene can be ambiguous, with several

synonyms and CAS Registry Numbers in use. The most commonly accepted identifiers are

detailed below.
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Identifier Value Notes

Common Name S,S-Diphenylsulfilimine
Most frequently used name in

chemical literature.

Systematic Name (Phenylsulfonimidoyl)benzene -

IUPAC Name imino(diphenyl)-λ⁴-sulfane -

CAS Registry Number 36744-90-8 For the anhydrous form.

CAS Registry Number 68837-61-6 For the monohydrate form.

Other CAS Numbers 22731-83-5
Associated with the systematic

name.

Physicochemical Properties
A summary of the key physicochemical properties of S,S-Diphenylsulfilimine monohydrate is

provided in the table below.

Property Value Reference

Molecular Formula C₁₂H₁₁NS (anhydrous) PubChem

C₁₂H₁₃NOS (monohydrate) [1][2]

Molecular Weight 201.29 g/mol (anhydrous) PubChem

219.30 g/mol (monohydrate)

Appearance
White to off-white powder or

crystals
[1]

Melting Point 67-71 °C (lit.)

Assay ≥97%

Experimental Protocols
Synthesis of S,S-Diphenylsulfilimine:
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While a definitive, detailed protocol for the synthesis of the parent S,S-diphenylsulfilimine is not

readily available in a single source, a general approach involves the amination of diphenyl

sulfide. One common method is the reaction of diphenyl sulfide with chloramine-T or a similar

aminating agent.

A representative, generalized laboratory-scale synthesis is described below, based on common

synthetic routes for sulfilimines:

Materials:

Diphenyl sulfide

Chloramine-T trihydrate

Methanol

Dichloromethane

Sodium hydroxide solution (e.g., 1 M)

Brine

Anhydrous magnesium sulfate

Procedure:

Dissolve diphenyl sulfide in methanol in a round-bottom flask equipped with a magnetic

stirrer.

Cool the solution in an ice bath.

Slowly add a solution of chloramine-T trihydrate in methanol to the cooled diphenyl sulfide

solution.

Allow the reaction mixture to stir at room temperature for several hours to overnight.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Once the reaction is complete, remove the methanol under reduced pressure.

Dissolve the residue in dichloromethane and wash with a sodium hydroxide solution to

remove the p-toluenesulfonamide byproduct.

Wash the organic layer with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

The crude S,S-diphenylsulfilimine can be purified by recrystallization or column

chromatography.

Logical Workflow for Synthesis:
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Generalized Synthesis of S,S-Diphenylsulfilimine

Reactants

Reaction and Workup

Product

Diphenyl Sulfide

Reaction in Methanol

Chloramine-T

Solvent Removal

Extraction with Dichloromethane

Washing and Drying

Crude S,S-Diphenylsulfilimine

Purified S,S-Diphenylsulfilimine
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Caption: A flowchart illustrating the key stages in the synthesis of S,S-Diphenylsulfilimine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b183011?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity and Potential Applications
S,S-Diphenylsulfilimine is a versatile synthetic intermediate. Its reactivity has been explored in

nucleophilic aromatic substitution reactions.[3] For instance, it reacts with highly electron-

deficient aryl halides, such as 1-fluoro-2,4-dinitrobenzene, where the sulfilimine acts as a

nucleophile.[3]

While there is a lack of direct studies on the biological activities of

(Phenylsulfonimidoyl)benzene, the broader class of sulfonamides and related sulfur-

containing compounds are known to possess a wide range of biological effects, including

antimicrobial and anticancer properties. Derivatives of sulfilimines are being investigated for

their potential as antioxidants and enzyme inhibitors. Further research into the biological profile

of the parent compound could reveal interesting pharmacological properties.

Logical Relationship of Potential Research Areas:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubs.rsc.org/en/content/articlehtml/1997/p2/a606313f
https://pubs.rsc.org/en/content/articlehtml/1997/p2/a606313f
https://www.benchchem.com/product/b183011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Research Trajectory

(Phenylsulfonimidoyl)benzene
(Core Structure)

Synthesis of Derivatives
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Mechanism of Action Studies

Signaling Pathway Identification
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Caption: A diagram showing the logical progression from the core compound to potential

therapeutic applications.

Due to the absence of specific biological activity data for (Phenylsulfonimidoyl)benzene, no

signaling pathway diagrams can be provided at this time. The exploration of its biological

effects remains an open area for future research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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